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Compound of Interest

Compound Name:
Potassium phosphate tribasic

monohydrate

Cat. No.: B1358192 Get Quote

Application Note:

This document provides a detailed protocol for the preparation of a stock solution of potassium

phosphate tribasic (K₃PO₄). This strong alkaline salt is a versatile reagent with a high buffering

capacity, widely utilized in molecular biology, biochemistry, and drug development.[1][2][3]

Applications include its use as a component in lysis buffers, as a reagent in organic synthesis,

and as an emulsifier and stabilizer in various formulations.[1][3][4][5] Due to its hygroscopic

nature and strongly alkaline properties in solution, proper handling and safety precautions are

critical.[4][5][6] A 1% aqueous solution of tripotassium phosphate has a pH of approximately

11.8.[7]

Physicochemical Data and Properties
A clear understanding of the properties of potassium phosphate tribasic is essential for

accurate stock solution preparation and safe handling.
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Property Value References

Chemical Formula K₃PO₄ [4][7]

Molecular Weight 212.27 g/mol (anhydrous) [7]

Appearance
White, odorless, hygroscopic

crystalline powder or granules.
[2][4][5]

Solubility in Water
Highly soluble; 90 g/100 mL at

20°C.[1][7]
[1][4][7][8]

pH of 1% Solution 11.5 - 12.3 [5][7]

Density 2.564 g/cm³ at 17°C [1][7]

Melting Point 1,380 °C [1][7]

Incompatibility

Strong acids, aluminum, strong

oxidizing agents, moisture.[1]

[3][9]

[1][3][9]

Safety Precautions and Handling
Potassium phosphate tribasic can cause irritation to the eyes, skin, and respiratory tract.[6][9]

Adherence to safety guidelines is mandatory.
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Precaution Description References

Personal Protective Equipment

(PPE)

Wear chemical splash goggles,

impervious gloves, and

appropriate protective clothing.

[6][9][10]

[6][9][10]

Ventilation

Use in a well-ventilated area or

with adequate engineering

controls such as a fume hood.

[6][9]

[6][9]

Handling

Avoid breathing dust.[6][10]

Wash hands thoroughly after

handling.[9][10] Prevent

contact with eyes, skin, and

clothing.[9]

[6][9][10]

Storage

Store in a tightly closed

container in a cool, dry, well-

ventilated area.[6][9] The

material is hygroscopic.[3][4]

[3][4][6][9]

First Aid (Eyes)

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[6][9]

[6][9]

First Aid (Skin)

Flush skin with plenty of water

for at least 15 minutes while

removing contaminated

clothing. Seek medical

attention if irritation develops.

[9]

[9]

First Aid (Inhalation) Remove to fresh air. If not

breathing, give artificial

respiration. If breathing is

[6][9]
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difficult, give oxygen. Seek

medical attention.[6][9]

First Aid (Ingestion)

Do not induce vomiting. If the

victim is conscious and alert,

give 2-4 cupfuls of milk or

water. Never give anything by

mouth to an unconscious

person. Get medical aid

immediately.[9]

[9]

Experimental Protocol: Preparation of a 1 M K₃PO₄
Stock Solution
This protocol details the preparation of 1 liter of a 1 M potassium phosphate tribasic stock

solution.

Materials:

Potassium phosphate tribasic (K₃PO₄), anhydrous

Deionized or distilled water

1 L volumetric flask

Beaker (appropriate size)

Magnetic stirrer and stir bar

Weighing paper or boat

Spatula

Analytical balance

Funnel

Appropriate sterile storage bottle
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Procedure:

Calculate the Required Mass:

To prepare a 1 M solution, the molecular weight (MW) in grams is dissolved in 1 L of

solvent.

MW of K₃PO₄ = 212.27 g/mol .

Therefore, 212.27 g of K₃PO₄ is needed for 1 L of a 1 M solution.

Weigh the K₃PO₄:

Place a weighing boat on the analytical balance and tare.

Carefully weigh out 212.27 g of anhydrous K₃PO₄.

Dissolve the K₃PO₄:

Add approximately 800 mL of deionized water to a beaker with a magnetic stir bar.

Place the beaker on a magnetic stirrer and begin stirring.

Slowly add the weighed K₃PO₄ to the water. The dissolution may be exothermic, causing

the solution to heat up.

Continue stirring until the K₃PO₄ is completely dissolved. The solution should be clear and

colorless.[8]

Final Volume Adjustment:

Once the K₃PO₄ is fully dissolved and the solution has cooled to room temperature,

carefully transfer it to a 1 L volumetric flask using a funnel.

Rinse the beaker with a small amount of deionized water and add the rinsing to the

volumetric flask to ensure a complete transfer of the solute.
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Add deionized water to the volumetric flask until the bottom of the meniscus reaches the

calibration mark.

Mixing and Storage:

Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

Transfer the final solution to a clearly labeled and dated sterile storage bottle.

Store the solution in a tightly closed container at room temperature.[9][11]

Workflow Diagram
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Workflow for 1 M K₃PO₄ Stock Solution Preparation

Preparation

Dissolution

Finalization

Calculate Mass of K₃PO₄

Weigh K₃PO₄

Add K₃PO₄ and Stir to Dissolve

Add ~800 mL dH₂O to Beaker

Transfer to 1 L Volumetric Flask

Adjust Volume to 1 L with dH₂O

Mix Thoroughly

Transfer to Labeled Storage Bottle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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